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Introduction

13,14-dihydro-15-keto-prostaglandin D2 (DK-PGD?2) is a stable metabolite of prostaglandin D2
(PGD2), a key lipid mediator involved in a variety of physiological and pathological processes.
[1] While PGD2 interacts with both the D-prostanoid (DP1) and the chemoattractant receptor-
homologous molecule expressed on Th2 cells (CRTH2 or DP2) receptors, DK-PGD2 has
emerged as a potent and highly selective agonist for the CRTH2 receptor.[2] This selectivity
makes DK-PGD2 an invaluable tool for elucidating the specific roles of the CRTH2 receptor in
inflammatory and allergic diseases, such as asthma. This technical guide provides a
comprehensive overview of the discovery, characterization, and key experimental
methodologies related to DK-PGD2.

Discovery and Synthesis

DK-PGD?2 is formed from PGD2 through the 15-hydroxy prostaglandin dehydrogenase (15-
PGDH) pathway, which involves the reduction of the C13-C14 double bond and oxidation of the
hydroxyl group at C15.[1] While PGD2 is rapidly metabolized in vivo, the persistence of its
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degradation products, including DK-PGD2, suggests their biological relevance in prolonging or
preventing in vivo receptor signaling.[3]

Characterization: A Selective CRTH2 Agonist

The defining characteristic of DK-PGD?2 is its remarkable selectivity for the CRTH2 receptor
over the DP1 receptor. This has been demonstrated in multiple studies using various
experimental setups.

Quantitative Data Summary

The following tables summarize the binding affinities and functional potencies of DK-PGD2 and
related compounds for the CRTH2 and DP1 receptors.

Table 1: Binding Affinities (Ki) of Prostaglandin D2 Metabolites for CRTH2 and DP1 Receptors

Selectivity
Compound CRTH2 Ki (nM) DP1 Ki (nM) (DP1 Ki/ Reference
CRTH2 Ki)
PGD2 24+0.2 ~0.3 ~0.125 [2]
DK-PGD2 2.91+0.29 >30,000 >10,300 2]
15-deoxy-
3.15+0.32 ~280 ~89 [2]
A12,14-PGJ2

Table 2: Functional Potency (EC50) of DK-PGD2 in CRTH2-Mediated Cellular Assays

Assay Cell Type EC50 (nM) Reference
Eosinophil Shape ) )

Human Eosinophils 27+23 [3]
Change
ILC2 Migration Human ILC2s 142+34 [3]
Intracellular Calcium

K562/CRTH2 cells ~50 [4][5]

Mobilization
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Signaling Pathway

Activation of the CRTH2 receptor by DK-PGD?2 initiates a signaling cascade characteristic of
Gai-coupled receptors. This leads to the inhibition of adenylyl cyclase, resulting in decreased
intracellular cyclic AMP (CAMP) levels, and the activation of phospholipase C (PLC), which in
turn leads to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3
triggers the release of calcium from intracellular stores, leading to a transient increase in
cytosolic calcium concentration.[4][5]
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Prepare Reagents:
- CRTH2 Membranes
- [BH]-PGD2
- DK-PGD2 dilutions

:

Set up 96-well plate:
Combine membranes, [3H]-PGD2,
and DK-PGD2

'

Incubate to reach equilibrium

'

Filter through glass fiber filters
and wash

'

Quantify radioactivity
with scintillation counter

'

Analyze data:
Calculate IC50 and Ki
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15569409?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

